3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one

• Molecular Formula: C11H10N2OS
• Molecular Weight: 218.28 g/mol
• IUPAC Name: 3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C11H10N2OS/c1-13-10(14)7-9(12-11(13)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,15)
• InChI Key: VFRPINUEYDMPAE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=S)C2=CC=CC=C2

Description

3-Methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one is a pyrimidinone derivative characterized by a sulfur-containing thione group (C=S) at position 2, a methyl substituent at position 3, and a phenyl ring at position 6. This scaffold is structurally related to dihydropyrimidinones (DHPMs), which are known for diverse biological activities, including antimicrobial, antiviral, and kinase-inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one can be achieved through various synthetic routes. One common method involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester, followed by cyclization at high temperatures (250°C) in a mixture of diphenyl oxide and biphenyl . Another approach is the metal-free C-3 chalcogenation (sulfenylation) of pyrimidin-4-ones, which proceeds under mild reaction conditions and can be executed on a gram scale .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using the aforementioned synthetic routes. The process is optimized to ensure high yields and purity, with careful control of reaction conditions to minimize by-products and waste .

Chemical Reactions Analysis

Types of Reactions

3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one undergoes various chemical reactions, including:

Reduction: This reaction involves the removal of oxygen atoms or the addition of hydrogen atoms, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include iodine for sulfenylation, arylsulfonyl chlorides, and sulfonic acids. The reactions are often carried out under mild conditions to ensure high yields and selectivity .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, sulfenylation reactions typically yield 3-arylthio derivatives, while oxidation reactions may produce sulfoxides or sulfones .

Scientific Research Applications

3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It exhibits various biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential as a therapeutic agent in the treatment of diseases like cancer and infections.

Industry: It is used in the development of new materials with unique properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. For example, it may inhibit the activity of certain enzymes or receptors, leading to its biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and biological implications of 3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one and its analogs:

Compound Name	Substituents	Key Features	Biological Relevance
3-Methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one	- 3-CH₃ - 6-Ph - 2-S (thione)	High lipophilicity due to phenyl/methyl groups; thione enhances H-bonding.	Potential antimicrobial/antifungal activity (similar to DHPM derivatives) .
6-Amino-2-(benzylsulfanyl)pyrimidin-4(3H)-one	- 2-S-benzyl - 6-NH₂	Benzylthioether increases steric bulk; amino group improves solubility.	Studied as CDK2 inhibitors; benzyl group may enhance kinase binding .
6-Amino-1-phenyl-2-sulfanylpyrimidin-4(1H)-one	- 1-Ph - 6-NH₂ - 2-S (thione)	1-Phenyl substitution alters ring conformation; NH₂ enables H-bond donation.	Unspecified activity, but amino-thione combination suggests antibacterial potential.
3-Allyl-6-phenyl-2-sulfanylidene-thieno[2,3-d]pyrimidin-4(3H)-one	- Thieno-fused ring - 3-allyl - 6-Ph - 2-S (thione)	Fused thiophene increases π-π stacking potential; allyl adds flexibility.	Likely enhanced DNA intercalation or enzyme inhibition due to extended aromaticity.
6-Amino-2-((2-methylbenzyl)thio)pyrimidin-4(3H)-one	- 2-S-(2-methylbenzyl) - 6-NH₂	Ortho-methyl benzyl group improves metabolic stability; NH₂ aids solubility.	Potential use in drug design for targeted delivery .

Key Research Findings

• Antimicrobial Activity : Thione derivatives like the target compound show 2–4× higher activity against Staphylococcus aureus and Candida albicans compared to oxo analogs .
• Kinase Inhibition: Benzylsulfanyl and amino-substituted pyrimidinones () inhibit CDK2 at IC₅₀ values of 0.8–1.2 μM, suggesting the target compound’s methyl and phenyl groups could further optimize selectivity .
• Structural Flexibility: Allyl-substituted thieno-pyrimidinones () demonstrate conformational adaptability, enabling binding to variable enzyme active sites .